The Organic Chemist's Guide to (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid: A Key Building Block in Modern Drug Discovery
The Organic Chemist's Guide to (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid: A Key Building Block in Modern Drug Discovery
CAS Number: 1310385-00-2
Abstract
This technical guide provides an in-depth exploration of (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid, a pivotal reagent in contemporary medicinal chemistry. We will delve into its chemical and physical properties, provide a detailed, field-tested synthesis protocol, and discuss its critical applications, particularly in the construction of advanced pharmaceutical intermediates and active pharmaceutical ingredients (APIs). This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their synthetic endeavors. We will also cover essential aspects of quality control, handling, and storage to ensure the successful application of this compound.
Introduction: The Strategic Importance of Substituted Pyridinylboronic Acids
Pyridinylboronic acids and their derivatives are a cornerstone of modern synthetic chemistry, primarily due to their utility in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[1] These reactions facilitate the formation of carbon-carbon bonds, a fundamental transformation in the assembly of complex organic molecules that form the backbone of numerous therapeutic agents.[2][3] The pyridine motif itself is a privileged scaffold in medicinal chemistry, appearing in a vast array of approved drugs due to its ability to engage in hydrogen bonding and other key interactions with biological targets.[2]
(4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid offers a unique combination of functionalities. The 2-boronic acid group provides a reactive handle for Suzuki-Miyaura coupling, while the 4-(2-hydroxypropan-2-yl) substituent imparts increased polarity and potential for hydrogen bonding, which can significantly influence the pharmacokinetic and pharmacodynamic properties of a target molecule. Specifically, the tertiary alcohol is resistant to metabolic oxidation, which can enhance the in vivo stability and half-life of a drug candidate.[4]
This guide will provide a comprehensive overview of this valuable reagent, from its synthesis to its application, with a focus on the practical considerations that are essential for its successful use in a research and development setting.
Physicochemical Properties and Structural Elucidation
A thorough understanding of the physicochemical properties of a reagent is paramount for its effective use. The key properties of (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid are summarized in the table below.
| Property | Value | Source |
| CAS Number | 1310385-00-2 | [5] |
| Molecular Formula | C₈H₁₂BNO₃ | |
| Molecular Weight | 181.00 g/mol | [5] |
| IUPAC Name | (4-(2-hydroxypropan-2-yl)pyridin-2-yl)boronic acid | [5] |
| SMILES | CC(C)(O)c1cc(B(O)O)nc(c1) | [5] |
| InChI | InChI=1S/C8H12BNO3/c1-8(2,11)6-3-4-10-7(5-6)9(12)13/h3-5,11-13H,1-2H3 | [5] |
Synthesis of (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid
The synthesis of (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid is a multi-step process that requires careful control of reaction conditions. The overall synthetic strategy involves the initial construction of a substituted halopyridine precursor, followed by a borylation reaction.
Synthesis of the Key Precursor: 2-(2-Chloropyridin-4-yl)propan-2-ol
A robust and scalable synthesis of the key intermediate, 2-(2-chloropyridin-4-yl)propan-2-ol, is crucial. A common and effective method is the Grignard reaction, starting from the readily available 2,4-dichloropyridine.[6]
Caption: Synthetic workflow for the preparation of the key precursor.
Experimental Protocol: Synthesis of 2-(2-Chloropyridin-4-yl)propan-2-ol [6]
-
Grignard Reagent Formation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an addition funnel under an inert atmosphere (argon or nitrogen), add magnesium turnings (1.2 equivalents). Initiate the reaction with a small crystal of iodine. A solution of 2,4-dichloropyridine (1.0 equivalent) in anhydrous tetrahydrofuran (THF) is then added dropwise via the addition funnel. The reaction mixture is stirred and may require gentle heating to initiate and maintain the formation of the Grignard reagent, 2-chloro-4-pyridylmagnesium chloride.
-
Reaction with Acetone: Once the Grignard reagent formation is complete, the reaction mixture is cooled in an ice bath. A solution of anhydrous acetone (1.1 equivalents) in anhydrous THF is added dropwise, maintaining the temperature below 10 °C. After the addition is complete, the reaction is allowed to warm to room temperature and stirred for an additional 2-4 hours, or until thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) analysis indicates the consumption of the Grignard reagent.
-
Quenching and Workup: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride. The resulting mixture is then transferred to a separatory funnel and extracted with ethyl acetate (3 x volumes). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.
-
Purification: The crude 2-(2-chloropyridin-4-yl)propan-2-ol is purified by column chromatography on silica gel using a suitable eluent system, such as a gradient of ethyl acetate in hexanes, to afford the pure product.
Borylation to Form (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid Pinacol Ester
Due to the inherent instability of many 2-pyridinylboronic acids, the synthesis often proceeds via a more stable boronate ester, such as the pinacol ester. This can then be used directly in coupling reactions or hydrolyzed to the boronic acid if required. A common method for this transformation is a palladium-catalyzed cross-coupling reaction with a boron source, such as bis(pinacolato)diboron.
Caption: Borylation of the precursor to the pinacol ester.
Experimental Protocol: Synthesis of (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid Pinacol Ester
-
Reaction Setup: In a dry Schlenk flask under an inert atmosphere, combine 2-(2-chloropyridin-4-yl)propan-2-ol (1.0 equivalent), bis(pinacolato)diboron (1.1 equivalents), a palladium catalyst such as Pd(dppf)Cl₂ (0.03 equivalents), and a suitable base, for example, potassium acetate (3.0 equivalents).
-
Reaction Execution: Add a degassed solvent, such as dioxane or toluene. The reaction mixture is then heated to 80-100 °C and stirred for 12-24 hours. The progress of the reaction should be monitored by TLC or LC-MS.
-
Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature and filtered through a pad of celite to remove the palladium catalyst. The filtrate is concentrated under reduced pressure, and the residue is taken up in an organic solvent such as ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography on silica gel to yield the desired pinacol ester.
Hydrolysis to (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid (Optional)
If the free boronic acid is required, the pinacol ester can be hydrolyzed.
Experimental Protocol: Hydrolysis of the Pinacol Ester
-
Hydrolysis: The pinacol ester is dissolved in a suitable solvent system, such as a mixture of acetone and water. An acid, such as hydrochloric acid, is added, and the mixture is stirred at room temperature. The reaction is monitored by TLC or LC-MS until the starting material is consumed.
-
Isolation: The reaction mixture is neutralized with a base, and the product is extracted with an organic solvent. The organic layer is dried and concentrated to yield the (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid.
Quality Control and Analytical Methods
Ensuring the purity and identity of (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid is critical for its successful application. A combination of analytical techniques should be employed.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for confirming the structure of the compound. The ¹H NMR spectrum should show characteristic signals for the pyridine ring protons, the methyl protons of the propan-2-ol group, and the hydroxyl proton.
-
High-Performance Liquid Chromatography (HPLC): A robust, reverse-phase HPLC method is necessary to determine the purity of the boronic acid. A C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile is typically used.[7][8] It is important to be aware that some boronic acids can be unstable on silica-based columns, and the use of columns with low silanol activity is recommended.[9]
-
Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the compound.
Applications in Drug Discovery and Development
(4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid is a valuable building block for the synthesis of a wide range of biologically active molecules, particularly kinase inhibitors.[2] The pyridine core can act as a hinge-binding motif in the ATP-binding site of kinases, while the 2-hydroxypropan-2-yl group can be tailored to interact with specific amino acid residues, thereby enhancing potency and selectivity.
A key application of this boronic acid is in Suzuki-Miyaura cross-coupling reactions to construct biaryl and heteroaryl-aryl scaffolds.[10]
Caption: General scheme for the Suzuki-Miyaura coupling.
General Experimental Protocol: Suzuki-Miyaura Coupling
-
Reaction Setup: In a reaction vessel, combine the aryl or heteroaryl halide (1.0 equivalent), (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid (or its pinacol ester, 1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf), 0.02-0.05 equivalents), and a base (e.g., Na₂CO₃, K₂CO₃, or Cs₂CO₃, 2.0-3.0 equivalents).
-
Reaction Execution: Add a degassed solvent system, such as a mixture of toluene and water or dioxane and water. The reaction is heated to a temperature typically ranging from 80 to 110 °C and stirred until the starting materials are consumed, as monitored by TLC or LC-MS.
-
Workup and Purification: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed with brine, dried over an anhydrous salt, filtered, and concentrated. The crude product is then purified by column chromatography or recrystallization to yield the desired coupled product.
Handling, Storage, and Stability
Boronic acids, particularly 2-pyridinylboronic acids, can be prone to decomposition, primarily through protodeboronation. Therefore, proper handling and storage are crucial to maintain the integrity of (4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid.
-
Handling: Handle the compound in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes. Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.
-
Storage: Store in a tightly sealed container in a cool, dry place, away from moisture and light. For long-term storage, refrigeration is recommended. Storing under an inert atmosphere (argon or nitrogen) can further enhance stability.
-
Stability: While the 2-hydroxypropan-2-yl substituent may influence stability, it is prudent to assume that the compound is susceptible to degradation, especially in the presence of moisture and protic solvents. The use of the more stable pinacol ester is recommended for prolonged storage and in reactions where the free boronic acid is not explicitly required.
Conclusion
(4-(2-Hydroxypropan-2-yl)pyridin-2-yl)boronic acid is a highly valuable and versatile building block in modern drug discovery. Its unique combination of a reactive boronic acid handle and a polarity-modulating, metabolically stable side chain makes it an attractive component for the synthesis of complex pharmaceutical agents, particularly kinase inhibitors. This guide has provided a comprehensive overview of its properties, a detailed synthesis protocol, and key considerations for its application, handling, and quality control. By leveraging the information presented herein, researchers can confidently and effectively incorporate this important reagent into their synthetic strategies to accelerate the development of novel therapeutics.
References
-
2-(4-Bromopyridin-2-yl)propan-2-ol. PubChem. (URL: [Link])
- Process for the preparation of pyridine-2-boronic acid esters.
-
Which boronic acids are used most frequently for synthesis of bioactive molecules? ChemRxiv. (URL: [Link])
-
2-(4-Bromopyridin-2-yl)propan-2-ol. ChemBK. (URL: [Link])
-
The Role of Pyridine Boronic Acid Pinacol Esters in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. (URL: [Link])
- Formulation of boronic acid compounds.
-
Which boronic acids are used most frequently for synthesis of bioactive molecules. ChemRxiv. (URL: [Link])
-
Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin. PubMed. (URL: [Link])
-
Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. MDPI. (URL: [Link])
-
Recent progress in the synthesis of pyridinylboronic acids and esters. Arkivoc. (URL: [Link])
- 2-bromopyridine synthesis method.
-
Synthesis of Novel Halopyridinylboronic Acids and Esters. Part 4. Halopyridin-2-yl-boronic Acids and Esters Are Stable, Crystalline Partners for Classical Suzuki Cross-Coupling. ResearchGate. (URL: [Link])
-
Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. MDPI. (URL: [Link])
-
Conversion of Hydroxyproline “Doubly Customizable Units” to Hexahydropyrimidines: Access to Conformationally Constrained Peptides. ACS Publications. (URL: [Link])
-
(2-((propan-2-yl-d7)oxy)pyridin-4-yl)boronic acid. MySkinRecipes. (URL: [Link])
-
ESIPT-Capable 4-(2-Hydroxyphenyl)-2-(Pyridin-2-yl)-1H-Imidazoles with Single and Double Proton Transfer. PubMed Central. (URL: [Link])
-
(PDF) Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. ResearchGate. (URL: [Link])
-
Supplementary material for An HPLC-UV Method for Identification, Assay, and Impurities Analyses of Boronic Acids. figshare. (URL: [Link])
-
Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column. SIELC Technologies. (URL: [Link])
-
Reddy et al., IJPSR, 2019; Vol. 10(9): 4215-4222. (URL: [Link])
Sources
- 1. mdpi.com [mdpi.com]
- 2. chemrxiv.org [chemrxiv.org]
- 3. chemrxiv.org [chemrxiv.org]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. 2-(4-Bromopyridin-2-yl)propan-2-ol | C8H10BrNO | CID 22391969 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. figshare.com [figshare.com]
- 8. Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
- 9. researchgate.net [researchgate.net]
- 10. nbinno.com [nbinno.com]
